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Compound Name: 2,2-Dibromohexafluoropropane

CAS No.: 38568-21-7

Cat. No.: B1584654

Get Quote

Identity, Physicochemical Profiling, and Quality
Control in Fluorinated Scaffold Synthesis
Executive Summary
2,2-Dibromohexafluoropropane (CAS: 38568-21-7) is a specialized geminal dibromide used

primarily as a high-value intermediate in the synthesis of fluorinated pharmaceuticals and

agrochemicals.[1][2] Unlike its more common liquid isomer (1,2-dibromohexafluoropropane),

the 2,2-isomer exists as a crystalline solid at room temperature, offering distinct handling

advantages and specific reactivity profiles for introducing hexafluoroisopropylidene moieties.

This guide provides a definitive nomenclature architecture, physicochemical data, and a self-

validating Quality Control (QC) protocol designed to prevent costly isomer confusion in drug

development pipelines.

Part 1: Nomenclature Architecture & Synonyms
In the context of regulatory filing and database searching, precision is paramount. The geminal

placement of bromine atoms on the central carbon (

) defines this molecule's reactivity.
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1.1 Synonym Hierarchy Table
Category Primary Identifier Contextual Usage

IUPAC (Preferred)
2,2-Dibromo-1,1,1,3,3,3-

hexafluoropropane

Standard academic and patent

literature citation.[1]

Structure-Based
Hexafluoroisopropylidene

dibromide

Emphasizes the

skeleton; common in synthetic

methodology papers.

CAS Index Name
Propane, 2,2-dibromo-

1,1,1,3,3,3-hexafluoro-

Used for searching SciFinder

and regulatory databases.

Formula-Based (Isomer: 2,2-)

Used in mass spectrometry

and elemental analysis

reporting.

Trade/Lab Codes 2,2-DBHFP Internal laboratory shorthand.

1.2 Isomer Differentiation Map (Visualization)
The molecular formula

refers to two distinct compounds with vastly different physical states. Confusing the solid 2,2-
isomer with the liquid 1,2-isomer is a frequent supply chain error.

Molecular Formula: C3Br2F6

1,2-Dibromohexafluoropropane
(CAS: 661-95-0)

 Vicinal Isomer

2,2-Dibromohexafluoropropane
(CAS: 38568-21-7)

 Geminal Isomer (Target)

State: LIQUID
MP: -95°C

Use: Fire Suppressant

State: SOLID
MP: 52-53°C

Use: Synthesis Reagent

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.echemi.com/produce/pr220728308147-2-2-dibromo-1-1-1-3-3-3-hexafluoropropane.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584654?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 1: Critical differentiation between the target geminal isomer (Solid) and the vicinal

isomer (Liquid).

Part 2: Physicochemical Profile
The following data points are critical for process design. The solid state of the 2,2-isomer

allows for easier weighing and handling compared to volatile liquid fluorocarbons, but it

requires specific solvent selection for reactions.

Property Value Relevance to Protocol

CAS Registry Number 38568-21-7
Unique identifier for

procurement.[1]

Molecular Weight 309.83 g/mol Stoichiometric calculations.[1]

Physical State Crystalline Solid
Critical ID Factor: If liquid,

reject batch.

Melting Point 52–53 °C
Purity indicator; narrow range

implies high purity.

Boiling Point 72 °C

Low BP relative to MP

suggests sublimation risk

under high vacuum.

Density ~2.26 g/cm³
High density typical of

polybrominated fluorocarbons.

Solubility
Soluble in

, THF, Ether

Insoluble in water; requires

organic solvent for reactions.

Part 3: Synthetic Utility in Drug Development
The 2,2-dibromohexafluoropropane motif serves as a "masked" hexafluoroacetone

equivalent or a radical precursor.
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3.1 Mechanistic Application: Fluorovinyl Salicylic Acid
Synthesis
One of the documented high-value applications is its use in preparing fluorovinylsalicylic acids

[1].[3] The geminal bromine atoms are labile under specific conditions, allowing for radical

addition or elimination reactions that install the trifluoromethyl-rich carbon chain onto aromatic

rings.

3.2 Reaction Pathway Visualization
The following diagram illustrates the logical flow of using 2,2-DBHFP as a building block.

2,2-Dibromohexafluoropropane
(Solid Reagent)

Solvation & Activation
(Solvent: THF/DCM)

 Dissolution Reactive Radical/Carbene
Intermediate

 Metal/Radical Initiator Fluorinated Scaffold
(e.g., Fluorovinyl Derivatives)

 Coupling

Click to download full resolution via product page

Figure 2: General synthetic workflow for utilizing 2,2-DBHFP in scaffold generation.

Part 4: Experimental Protocol – Incoming Material
Qualification
Objective: To validate the identity and purity of 2,2-Dibromohexafluoropropane upon receipt,

ensuring it has not been substituted with the cheaper 1,2-isomer.

Safety Note: Fluorinated organobromides can be irritants.[4] Perform all operations in a fume

hood.

4.1 Materials Required
Sample of 2,2-Dibromohexafluoropropane[1][3][4][5][6]

Capillary Melting Point Apparatus (calibrated)

GC-MS (Gas Chromatography-Mass Spectrometry) system

Dichloromethane (HPLC Grade)
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4.2 Step-by-Step Methodology
Step 1: Visual Phase Verification (The "Zero-Fail" Check)

Action: Inspect the container immediately upon opening.

Logic: The target compound (CAS 38568-21-7) is a solid at room temperature (

). The common contaminant (CAS 661-95-0) is a liquid.

Criterion: If the substance is a liquid, quarantine and reject immediately.

Step 2: Melting Point Determination

Action: Load a small amount of crystalline solid into a capillary tube.

Ramp Rate: Set apparatus to ramp at

/minute starting from

.

Observation: Record the onset and clear point.

Acceptance Criteria:

. A depressed range (e.g.,

) indicates solvent occlusion or isomer contamination.

Step 3: GC-MS Identification

Sample Prep: Dissolve 10 mg of sample in 1 mL Dichloromethane (

).

Method: Split injection (50:1). Column: DB-5ms or equivalent.

Mass Spec Logic: Look for the characteristic isotope pattern of two bromine atoms (
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and

).

M+ Cluster: The molecular ion (

) should show a 1:2:1 triplet pattern at m/z ~308, 310, 312.

Fragmentation: Look for loss of

(M-69).

Validation: Compare retention time against a known standard if available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. echemi.com [echemi.com]

2. 1,2-DIBROMOHEXAFLUOROPROPANE | 661-95-0 [chemicalbook.com]

3. 2,2-DIBROMOHEXAFLUOROPROPANE | 38568-21-7 [chemicalbook.com]

4. chemwhat.com [chemwhat.com]

5. CAS NO. 38568-21-7 | 2,2-DIBROMOHEXAFLUOROPROPANE | C3Br2F6
[localpharmaguide.com]

6. lookchem.com [lookchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dibromohexafluoropropane
https://www.benchchem.com/product/b1584654/docs?utm_src=pdf-body#technical-guide-2-2-dibromohexafluoropropane
https://www.echemi.com/produce/pr220728308147-2-2-dibromo-1-1-1-3-3-3-hexafluoropropane.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3298794.htm
https://localpharmaguide.com/chemicalDetails.php?id=201660
https://www.chemwhat.com/CAS/38568-21-7
https://www.chemwhat.com/22-dibromohexafluoropropane-cas-38568-21-7/
https://www.benchchem.com/product/b1584654?utm_src=pdf-custom-synthesis#bc-rfq
https://www.echemi.com/produce/pr220728308147-2-2-dibromo-1-1-1-3-3-3-hexafluoropropane.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8347781.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3298794.htm
https://www.chemwhat.com/22-dibromohexafluoropropane-cas-38568-21-7/
https://localpharmaguide.com/chemicalDetails.php?id=201660
https://localpharmaguide.com/chemicalDetails.php?id=201660
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584654?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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